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For researchers, scientists, and drug development professionals, the selection of an

appropriate analog for human bone is a critical step in the pre-clinical testing of orthopedic

devices and instruments. F1839 rigid polyurethane foam is a widely accepted standard material

for this purpose, offering a consistent and reliable alternative to cadaveric bone. This guide

provides a comparative study of different F1839 foam grades, detailing their mechanical

properties and the standardized experimental protocols used for their evaluation.

F1839 foam is a rigid, unicellular polyurethane foam designed to simulate the mechanical

properties of human cancellous bone.[1][2] Its primary application is in the mechanical testing

of orthopedic devices, such as bone screws, plates, and other fixation instruments.[1] The

material is available in various grades, which are primarily differentiated by their density. This

variation in density allows for the simulation of a range of bone qualities, from healthy to

osteoporotic.[3]

Comparative Mechanical Properties of F1839 Foam
Grades
The selection of an appropriate F1839 foam grade is crucial for replicating the intended

physiological conditions in a laboratory setting. The mechanical properties of the foam, such as

compressive strength, shear strength, and screw holding capacity, are key parameters in this

selection process. The following tables summarize the quantitative data for a range of

commercially available F1839 foam grades.
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Grade Density (pcf) Density (g/cc)
Compressive
Strength (MPa)

Compressive
Modulus (MPa)

5 5 0.08 0.6 16

10 10 0.16 2.2 58

12 12 0.19 3.2 81

15 15 0.24 4.9 123

20 20 0.32 8.4 210

25 25 0.40 13 317

30 30 0.48 18 445

35 35 0.56 24 592

40 40 0.64 31 759

50 50 0.80 48 1148

Grade
Tensile
Strength (MPa)

Tensile
Modulus (MPa)

Shear Strength
(MPa)

Shear Modulus
(MPa)

5 1.0 32 0.59 7.1

10 2.1 86 1.6 19

12 2.5 112 2.1 24

15 3.7 173 2.8 33

20 5.6 284 4.3 49

25 8.8 399 5.9 68

30 12 592 7.6 87

35 16 713 9.4 108

40 19 1000 11 130

50 27 1469 16 178
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Experimental Protocols
The mechanical properties presented above are determined through standardized testing

procedures. The following are detailed methodologies for the key experiments cited.

Compressive Strength and Modulus Testing (ASTM
D1621)
This test determines the compressive properties of rigid cellular plastics.

Specimen Preparation:

Specimens should be square or circular with a minimum surface area of 25.8 cm² and a

maximum of 232 cm².[2]

The minimum height of the specimen is 25.4 mm, and it should not exceed its width or

diameter.[3]

A minimum of five specimens should be tested for each foam grade.

Procedure:

Measure the dimensions of the test specimen accurately.

Place the specimen between two parallel compression platens on a universal testing

machine.[1][2]

Apply a compressive load at a constant rate of crosshead motion. The test speed is typically

2.5 mm/min for each 25.4 mm of specimen thickness.[3]

Continue the test until the specimen yields or until it has been compressed to 13% of its

original thickness.[3]

Record the load and deformation data throughout the test.

Data Analysis:

Compressive Strength: The maximum compressive stress sustained by the specimen.
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Compressive Modulus: The slope of the initial linear portion of the stress-strain curve.

Specimen Preparation Testing Procedure

Data Analysis

Cut Specimen to Size
(min 25.8 cm² area,

min 25.4 mm height)
Measure Dimensions Place Specimen in

Universal Testing Machine
Apply Compressive Load

(2.5 mm/min per 25.4 mm thickness)
Record Load and
Deformation Data

Calculate Compressive
Strength (Max Stress)

Calculate Compressive
Modulus (Stress/Strain Slope)

Click to download full resolution via product page

Workflow for Compressive Strength and Modulus Testing.

Shear Strength and Modulus Testing (ASTM C273)
This test method determines the shear properties of sandwich core materials, which is adapted

for testing foam blocks.

Specimen Preparation:

Test specimens are prepared and bonded to loading plates.

Procedure:

Mount the specimen-loading plate assembly into a universal testing machine.

Apply either a tensile or compressive force to the loading plates to induce a shear stress in

the foam core. The load should be applied at a rate that causes failure within 3 to 6 minutes.

[4]

Record the force and displacement data continuously until the specimen ruptures.[5]

Data Analysis:
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Shear Strength: The maximum shear stress the material can withstand.

Shear Modulus: The ratio of shear stress to shear strain in the initial linear region of the

stress-strain curve.

Specimen Preparation Testing Procedure

Data Analysis

Bond Foam Specimen
to Loading Plates

Mount Assembly in
Universal Testing Machine

Apply Tensile or
Compressive Load to Plates

Record Force and
Displacement until Rupture

Calculate Shear
Strength (Max Shear Stress)

Calculate Shear
Modulus (Shear Stress/Strain)

Click to download full resolution via product page

Workflow for Shear Strength and Modulus Testing.

Axial Screw Pullout Strength Testing (ASTM F543,
Annex A3)
This test measures the axial force required to pull a medical bone screw out of a standardized

test block.

Procedure:

Screw Insertion:

Drill a pilot hole in the F1839 foam test block, if required by the screw type.

Insert the bone screw into the test block at a rotational speed of 1 to 5 rpm.[6]

The screw is typically inserted to a depth of 20 mm or 60% of its thread length.[6]

Pullout Test:
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Mount the test block in a fixture on a universal testing machine.

Attach the screw head to the actuator of the testing machine.

Apply a tensile load along the axis of the screw at a constant rate of 5 mm/min until the

screw is pulled out of the foam block.[6]

Record the maximum pullout force.

Start

Prepare F1839 Foam Block

Insert Bone Screw
(1-5 rpm, 20mm or 60% thread depth)

Mount Block and
Attach Screw to Test Machine

Apply Axial Tensile Load
(5 mm/min)

Record Maximum
Pullout Force

End
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Workflow for Axial Screw Pullout Strength Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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